Cas no 2098036-37-2 (1-isopropyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxamide)

• Product Name: 1-isopropyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxamide
• CAS No: 2098036-37-2
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 5727663
• PubChem ID: 121210631
• Update Time: 2025-10-29

1-isopropyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 1-(1-methylethyl)-3-(trifluoromethyl)-
• F2198-0144
• 2098036-37-2
• AKOS026720707

• Inchi： 1S/C8H10F3N3O/c1-4(2)14-5(7(12)15)3-6(13-14)8(9,10)11/h3-4H,1-2H3,(H2,12,15)
• InChI Key： KTEXAMWXFOIOGM-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(N)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 221.07759644g/mol
• Monoisotopic Mass: 221.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 290.6±40.0 °C(Predicted)
• pka: 14.72±0.50(Predicted)

Additional information on 1-isopropyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxamide

1-Isopropyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No 2098036-37-2, commonly referred to as 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrazole, a five-membered aromatic heterocycle, and incorporates substituents that confer unique chemical and biological properties. The isopropyl group and the trifluoromethyl group are key structural elements that influence its reactivity, stability, and bioavailability.

Recent studies have highlighted the potential of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide as a promising candidate in drug discovery. Its structure enables it to interact with various biological targets, including enzymes and receptors, making it a versatile compound for therapeutic applications. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for molecular recognition in biological systems.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrazole core followed by substitution reactions to introduce the isopropyl and trifluoromethyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most exciting developments in recent years is the exploration of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide as a potential therapeutic agent in oncology. Studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. The trifluoromethyl group plays a critical role in enhancing the compound's lipophilicity, which improves its ability to cross cellular membranes and reach intracellular targets.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens has made it a candidate for fungicide development. The isopropyl group contributes to the compound's stability under environmental conditions, making it suitable for agricultural applications.

The pharmacokinetic properties of 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide have been extensively studied. Research indicates that it exhibits favorable absorption and distribution profiles, which are essential for its effectiveness as a drug candidate. However, further studies are required to fully understand its metabolism and excretion pathways.

In conclusion, 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS No 2098036-37-2) is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full range of applications, this compound is poised to play a pivotal role in advancing modern medicine and agriculture.